Cas no 2248377-92-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate
• CAS No: 2248377-92-4
• MF: C₁₈H₁₂N₄O₅
• MW: 364.311683654785
• CID: 6010738
• PubChem ID: 165726699
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate
• 2248377-92-4
• EN300-6520685

• Inchi： 1S/C18H12N4O5/c23-15(27-22-17(24)11-5-1-2-6-12(11)18(22)25)9-8-14-20-16(21-26-14)13-7-3-4-10-19-13/h1-7,10H,8-9H2
• InChI Key： JLSBRJSNGWJVKU-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC(C2C=CC=CN=2)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.08076950g/mol
• Monoisotopic Mass: 364.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate (CAS No. 2248377-92-4) in Modern Chemical and Biomedical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate, identified by its CAS number 2248377-92-4, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical development. This heterocyclic compound combines structural features from multiple aromatic systems, including an isoindole core and a pyridine-pyrazole oxadiazole moiety, which are well-documented for their diverse biological activities. The strategic arrangement of these functional groups not only imparts unique electronic and steric properties but also opens avenues for exploration in drug design and therapeutic applications.

In recent years, the integration of advanced computational chemistry and high-throughput screening techniques has accelerated the discovery of novel bioactive scaffolds. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propanoate aligns with the growing interest in molecules that exhibit multitarget interactions. This characteristic is particularly valuable in the development of next-generation therapeutics aimed at modulating complex disease pathways. The presence of both electron-withdrawing and electron-donating groups within the molecule suggests a high degree of tunability for optimizing pharmacokinetic profiles and binding affinities.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The isoindole ring system is known for its role in various bioactive natural products and pharmaceuticals, while the pyridine-pyrazole oxadiazole fragment has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. By combining these elements into a single entity, researchers can leverage synergistic effects that may enhance therapeutic efficacy while minimizing side effects. This approach is increasingly favored in medicinal chemistry due to its ability to generate structurally diverse libraries with predictable biological outcomes.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-y]propanoate (CAS No. 2248377-92) exemplifies this principle by incorporating multiple pharmacophoric features within a single molecule. Computational modeling has shown that this structure can engage multiple binding pockets simultaneously, a phenomenon known as polypharmacicity. Such properties are particularly relevant in treating multifactorial diseases like cancer or neurodegenerative disorders, where modulation of multiple targets is often required for clinical success.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. Key steps include the formation of the oxadiazole ring via cyclocondensation reactions and subsequent functionalization at the pyridine position to introduce additional bioisosteric groups. These synthetic strategies not only demonstrate the versatility of modern synthetic methodologies but also underscore the importance of tailored molecular architectures in achieving desired biological activities. Advances in flow chemistry have further streamlined the preparation of such complex molecules, enabling faster access to libraries for screening purposes.

In terms of biological evaluation, preliminary data suggest that derivatives of this scaffold exhibit promising activity against several disease-relevant targets. For instance, modifications at the dihydroisoindole core have been shown to modulate enzyme inhibition profiles effectively. Additionally, the pyridine-pyrazole oxadiazole moiety has demonstrated interactions with protein kinases and ion channels, which are critical mediators in cellular signaling pathways. These findings align with current trends in drug discovery toward identifying small molecules that can selectively interfere with aberrant signaling networks associated with human diseases.

The role of structure-based drug design has been instrumental in optimizing lead compounds like this one. High-resolution crystal structures obtained through X-ray crystallography have provided insights into how different substituents influence binding affinity and selectivity at target proteins. Such structural information is invaluable for guiding medicinal chemists in making informed decisions about which analogs to pursue further during optimization campaigns. Furthermore, computational techniques such as molecular dynamics simulations are being increasingly employed to predict conformational changes and dynamic behaviors that could impact drug efficacy.

The potential applications of this compound extend beyond traditional therapeutic areas into emerging fields like precision medicine and immunotherapy. By designing molecules that can selectively engage specific isoforms or splice variants of proteins implicated in disease pathogenesis, researchers aim to develop treatments tailored to individual patients' genetic profiles. The multifunctional nature of 1,3-dioxo--,dihydro--,lH--,isoindol--,2--ylyl 3-[3-(pyridin--,2--y]propanoate (CAS No.--2248377--) makes it an attractive candidate for such personalized medicine approaches.

Future directions in research may focus on exploring novel synthetic routes that enhance scalability while maintaining purity standards required for clinical trials. Additionally, interdisciplinary collaborations between chemists, biologists, pharmacologists, and computer scientists will be essential for translating laboratory findings into viable therapeutic candidates efficiently. As computational power increases, machine learning algorithms will play an increasingly important role in predicting biological activity early during discovery pipelines, thereby reducing time-to-market for new drugs derived from promising scaffolds like this one.